molecular formula C6H5BrN4 B8539059 3-(Azidomethyl)-5-bromopyridine CAS No. 856212-28-7

3-(Azidomethyl)-5-bromopyridine

Cat. No.: B8539059
CAS No.: 856212-28-7
M. Wt: 213.03 g/mol
InChI Key: FFPUWMDRDKRLJU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-(Azidomethyl)-5-bromopyridine is a useful research compound. Its molecular formula is C6H5BrN4 and its molecular weight is 213.03 g/mol. The purity is usually 95%.
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Properties

CAS No.

856212-28-7

Molecular Formula

C6H5BrN4

Molecular Weight

213.03 g/mol

IUPAC Name

3-(azidomethyl)-5-bromopyridine

InChI

InChI=1S/C6H5BrN4/c7-6-1-5(2-9-4-6)3-10-11-8/h1-2,4H,3H2

InChI Key

FFPUWMDRDKRLJU-UHFFFAOYSA-N

Canonical SMILES

C1=C(C=NC=C1Br)CN=[N+]=[N-]

Origin of Product

United States

Synthesis routes and methods I

Procedure details

To a solution of crude methanesulfonic acid 5-bromo-pyridin-3-ylmethyl ester (4.20 g) in DMF (60 mL) was added NaN3 (10.0 g, 153.8 mmol). The mixture was stirred under N2 overnight then diluted with water. The mixture was extracted with EtOAc (2×300 mL) and the combined organic layers washed with water before drying over Na2SO4. The solution was concentrated in vacuo to afford crude 3-azidomethyl-5-bromo-pyridine (2.04 g) as a dark brown oil. This crude material was used directly in the next step.
Quantity
4.2 g
Type
reactant
Reaction Step One
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Quantity
10 g
Type
reactant
Reaction Step One
Name
Quantity
60 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two

Synthesis routes and methods II

Procedure details

To a solution of (5-bromo-pyridin-3-yl)-methanol 249 (1.4 g, 7.5 mmol, 1.00 equiv) and diphenylphosphoryl azide (2.4 mL, 9.0 mmol, 1.2 equiv) in THF (15 mL) at it was added 1,8-diazabicyclo[5.4.0]undec-7-ene (1.4 mL, 9.0 mmol, 1.2 equiv). The resulting solution was stirred overnight, concentrated and chromatographically purified (15% ethyl acetate in hexanes) to give 3-azidomethyl-5-bromo-pyridine 250 (1.49 g). LCMS (MH)+=212.9, rt=1.50 min.
Quantity
1.4 g
Type
reactant
Reaction Step One
Quantity
2.4 mL
Type
reactant
Reaction Step One
Quantity
1.4 mL
Type
reactant
Reaction Step One
Name
Quantity
15 mL
Type
solvent
Reaction Step One

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